8-methoxy-5H-pyrimido[5,4-b]indole-4-thiol

• IUPAC Name: 8-methoxy-1,5-dihydropyrimido[5,4-b]indole-4-thione
• InChI: InChI=1S/C11H9N3OS/c1-15-6-2-3-8-7(4-6)9-10(14-8)11(16)13-5-12-9/h2-5,14H,1H3,(H,12,13,16)
• InChI Key: NRHNFEIOZFBUID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2NC=NC3=S
• Molecular Formula: C11H9N3OS
• Molecular Weight: 231.28 g/mol

Description

The closest compound I found is "4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole". It’s a chemical compound used in various scientific research studies due to its unique properties. It finds applications in drug development, organic synthesis, and molecular biology.

Molecular Structure Analysis

The molecular formula for “4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole” is C11H8ClN3O. The average mass is 233.654 Da and the monoisotopic mass is 233.035583 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole” include a molecular formula of C11H8ClN3O, an average mass of 233.654 Da, and a monoisotopic mass of 233.035583 Da.

Scientific Research Applications

1. Hepatitis B Virus Inhibition

8-methoxy-5H-pyrimido[5,4-b]indole-4-thiol and its related compounds have been investigated for their potential as inhibitors of the Hepatitis B virus (HBV). A study by Ivashchenko et al. (2019) developed a synthesis method for a related compound, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, and found it to have in vitro nanomolar inhibitory activity against HBV (Ivashchenko et al., 2019).

2. BET Bromodomain Inhibition

Compounds with a pyrimido[5,4-b]indole core, such as 8-methoxy-5H-pyrimido[5,4-b]indole-4-thiol, have been explored as potent and orally bioavailable BET inhibitors. Zhao et al. (2017) synthesized 9H-pyrimido[4,5-b]indole-containing compounds, showing high binding affinities to BET proteins and low nanomolar potencies in inhibition of cell growth in acute leukemia cell lines (Zhao et al., 2017).

3. Anti-HIV-1 Activity

Pyrimido[5,4-b]indole derivatives, including those structurally related to 8-methoxy-5H-pyrimido[5,4-b]indole-4-thiol, have been evaluated for their activity as inhibitors of HIV-1 reverse transcriptase. Merino et al. (1999) synthesized a set of new pyrimido[5,4-b]indole derivatives and evaluated them for their potential as anti-infectives against HIV-1 (Merino et al., 1999).

4. Antitumor Activity

Research has also been conducted on the antitumor activity of pyrimido[5,4-b]indole derivatives. Nguyen et al. (1990) explored the synthesis and antitumor activity of various 5H-pyrido[4,3-b]benzo[e]- and -benzo[g])indoles, a class related to 8-methoxy-5H-pyrimido[5,4-b]indole-4-thiol. They found these compounds to be promising antineoplastic agents (Nguyen et al., 1990).

Safety and Hazards

One of the similar compounds, “4-Chloro-8-methoxy-5-methyl-5H-pyrimido[5,4-b]indole”, is labeled as an irritant. Always handle chemical compounds with appropriate safety measures.